4-(azidomethyl)-1,3-benzoxazole
Overview
Description
4-(Azidomethyl)-1,3-benzoxazole is an organic compound belonging to the family of benzoxazoles. It is a colorless solid that is soluble in organic solvents, and is commonly used in organic synthesis and as a reagent for various laboratory experiments. The compound is also known as 4-azidomethylbenzoxazole, 4-azidomethyl-1,3-benzoxazole, and 4-AMBO.
Scientific Research Applications
4-(Azidomethyl)-1,3-benzoxazole has been used in a variety of scientific research applications, including as a ligand for metal-catalyzed reactions and as a substrate for the synthesis of various heterocyclic compounds. It has also been used as a reagent for the synthesis of various azides and nitriles, as well as for the synthesis of peptides and peptidomimetics. Additionally, the compound has been used in the synthesis of polymers and polymeric materials.
Mechanism of Action
The mechanism of action of 4-(Azidomethyl)-1,3-benzoxazole depends on the specific application it is used for. In general, the compound acts as a nucleophile, reacting with electrophiles such as carbonyl compounds or other electrophilic species. The reaction proceeds via a nucleophilic substitution, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(Azidomethyl)-1,3-benzoxazole have not been studied in detail. However, the compound is not known to be toxic or to have any adverse effects on human health.
Advantages and Limitations for Lab Experiments
The main advantage of 4-(Azidomethyl)-1,3-benzoxazole for lab experiments is its availability and low cost. It is also relatively easy to synthesize and store, and it is soluble in a variety of organic solvents. However, the compound is sensitive to light and air, and it is also prone to hydrolysis in the presence of water.
Future Directions
Some potential future directions for the use of 4-(Azidomethyl)-1,3-benzoxazole include its use in the synthesis of other heterocyclic compounds, as well as in the synthesis of polymers and polymeric materials. Additionally, further research could be conducted to explore its potential applications in the fields of medicinal chemistry and drug design. Additionally, further research could be conducted to explore its potential as a reagent for the synthesis of other organic compounds.
Synthesis Methods
4-(Azidomethyl)-1,3-benzoxazole can be synthesized from 1,3-dibromobenzene, which is reacted with sodium azide in the presence of a base such as sodium hydroxide. The reaction proceeds via a nucleophilic substitution, resulting in the formation of the desired product. The reaction can also be carried out in a solvent such as dimethylformamide (DMF).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(azidomethyl)-1,3-benzoxazole involves the reaction of 4-(bromomethyl)-1,3-benzoxazole with sodium azide in the presence of a copper catalyst.", "Starting Materials": [ "4-(bromomethyl)-1,3-benzoxazole", "Sodium azide", "Copper catalyst" ], "Reaction": [ "To a solution of 4-(bromomethyl)-1,3-benzoxazole in anhydrous DMF, add sodium azide and copper catalyst.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain the desired product." ] } | |
CAS RN |
1964458-02-3 |
Product Name |
4-(azidomethyl)-1,3-benzoxazole |
Molecular Formula |
C8H6N4O |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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